1-Acetyl-4-methylazepane-4-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Acetyl-4-methylazepane-4-carboxylic acid consists of 10 carbon atoms, 17 hydrogen atoms, and 3 oxygen atoms. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Cyclisation of Amino-acid Derivatives : The Dieckmann cyclisation process can be applied to amino-acid derivatives to synthesize tetrahydro-1-benzazepin-5-ones and tetrahydroquinolin-4-ones, showcasing the versatility of cyclic compounds in chemical synthesis (Proctor, Ross, & Tapia, 1972).
Biomimetic Alkaloid Syntheses : The condensation of specific intermediates with the ethylene ketal of 2-acetyl-5-chloropentanal leads to the synthesis of minovincine, demonstrating the application of complex organic synthesis in alkaloid production (Kuehne & Earley, 1983).
Morita-Baylis-Hillman Reaction : This reaction has been utilized to prepare methyl 2-amino-3H-1-benzazepine-4-carboxylates, highlighting the potential for creating complex molecules from simpler precursors, which can be relevant for designing drugs or exploring new pathways in organic chemistry (Lim, Song, & Lee, 2007).
Synthesis of Constrained ACC Derivatives : The synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives through a cyclopropanation process demonstrates the creation of structurally constrained derivatives with potential applications in medicinal chemistry (Szakonyi, Fülöp, Tourwé, & de Kimpe, 2002).
Safety and Hazards
properties
IUPAC Name |
1-acetyl-4-methylazepane-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-8(12)11-6-3-4-10(2,5-7-11)9(13)14/h3-7H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNFMXWZYSBHTAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(CC1)(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674203 |
Source
|
| Record name | 1-Acetyl-4-methylazepane-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1027511-99-4 |
Source
|
| Record name | 1-Acetyl-4-methylazepane-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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